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Compound of Interest

Compound Name:
(S)-1-Boc-2-

(Hydroxymethyl)piperidine

Cat. No.: B158072 Get Quote

Technical Guide: (S)-1-Boc-2-
(hydroxymethyl)piperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-1-Boc-2-
(hydroxymethyl)piperidine, a key chiral intermediate in synthetic organic chemistry and

pharmaceutical development. Below, you will find its core physicochemical properties, a

summary of its applications, and a generalized synthetic workflow.

Physicochemical Properties
(S)-1-Boc-2-(hydroxymethyl)piperidine, also known as tert-butyl (S)-2-

(hydroxymethyl)piperidine-1-carboxylate, is a stable piperidine derivative. The presence of the

tert-butoxycarbonyl (Boc) protecting group enhances its utility in multi-step syntheses.
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Property Value

Molecular Formula C H NO

Molecular Weight 215.29 g/mol [1][2]

Appearance Off-white to white solid powder[1][2]

CAS Number 157634-00-9[1]

Applications in Synthesis
(S)-1-Boc-2-(hydroxymethyl)piperidine is a valuable building block for the synthesis of more

complex molecules. Its primary applications are in the development of pharmaceutical agents

and agrochemicals.[1] The chiral nature of this compound makes it particularly useful for the

stereoselective synthesis of bioactive molecules. It serves as a crucial intermediate in the

creation of various piperidine derivatives, which are known to exhibit a wide range of biological

activities.[1][2]

Generalized Synthetic Workflow
The synthesis of molecules using (S)-1-Boc-2-(hydroxymethyl)piperidine as a starting

material or intermediate typically follows a series of well-defined steps. The workflow below

illustrates a general pathway where the hydroxymethyl group is modified, and the Boc

protecting group is subsequently removed to allow for further functionalization of the piperidine

ring.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemimpex.com/products/17229
https://www.chemimpex.com/products/23510
https://www.chemimpex.com/products/17229
https://www.chemimpex.com/products/23510
https://www.chemimpex.com/products/17229
https://www.benchchem.com/product/b158072?utm_src=pdf-body
https://www.chemimpex.com/products/17229
https://www.chemimpex.com/products/17229
https://www.chemimpex.com/products/23510
https://www.benchchem.com/product/b158072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(S)-1-Boc-2-(hydroxymethyl)piperidine

Activation of Hydroxymethyl Group
(e.g., Tosylation, Mesylation)

Reagents:
TsCl, MsCl, etc.

Nucleophilic Substitution
(Introduction of new functional group)

Nucleophile:
NaN3, NaCN, etc.

Deprotection
(Removal of Boc group, e.g., with TFA or HCl)

Acidic Conditions

Further Functionalization at Nitrogen
(e.g., Alkylation, Acylation)

Electrophile:
Alkyl halide, Acyl chloride, etc.

Final Target Molecule

Click to download full resolution via product page

A generalized synthetic workflow utilizing (S)-1-Boc-2-(hydroxymethyl)piperidine.

This diagram outlines a common synthetic strategy. The specific reagents and conditions for

each step would be determined by the desired final product. The activation of the primary

alcohol allows for its conversion into a good leaving group, facilitating nucleophilic substitution.

Once the desired modification at the 2-position is achieved, the Boc group can be removed

under acidic conditions to liberate the secondary amine, which can then undergo a variety of

subsequent reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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